Cas no 29513-39-1 (1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione)

1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione structure
29513-39-1 structure
Product Name:1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione
CAS No:29513-39-1
MF:C10H5N3O2
MW:199.165601491928
CID:264437
PubChem ID:71358744
Update Time:2025-04-19

1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione
    • 3,4-Cinnolinedicarboximide(8CI)
    • pyrrolo[3,4-c]cinnoline-1,3-dione
    • 29513-39-1
    • DTXSID90782702
    • Inchi: 1S/C10H5N3O2/c14-9-7-5-3-1-2-4-6(5)12-13-8(7)10(15)11-9/h1-4H,(H,11,14,15)
    • InChI Key: KGCZQDJRSNBONQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1)=O)=NN=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 199.03825
  • Monoisotopic Mass: 199.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 71.95

1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione Related Literature

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